(E)-[2-(4-Chlorophenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
(E)-[2-(4-Chlorophenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Brand Name:
Vulcanchem
CAS No.:
337923-22-5
VCID:
VC0490901
InChI:
InChI=1S/C21H21ClN2O3/c1-23(2)12-13-24-18(14-8-10-16(22)11-9-14)17(20(26)21(24)27)19(25)15-6-4-3-5-7-15/h3-11,18,25H,12-13H2,1-2H3/b19-17+
SMILES:
C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H21ClN2O3
Molecular Weight:
384.9g/mol
(E)-[2-(4-Chlorophenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
CAS No.: 337923-22-5
Main Products
VCID: VC0490901
Molecular Formula: C21H21ClN2O3
Molecular Weight: 384.9g/mol
CAS No. | 337923-22-5 |
---|---|
Product Name | (E)-[2-(4-Chlorophenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate |
Molecular Formula | C21H21ClN2O3 |
Molecular Weight | 384.9g/mol |
IUPAC Name | (E)-[2-(4-chlorophenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate |
Standard InChI | InChI=1S/C21H21ClN2O3/c1-23(2)12-13-24-18(14-8-10-16(22)11-9-14)17(20(26)21(24)27)19(25)15-6-4-3-5-7-15/h3-11,18,25H,12-13H2,1-2H3/b19-17+ |
Standard InChIKey | SIXQPXICPAANHW-HTXNQAPBSA-N |
Isomeric SMILES | C[NH+](C)CCN1C(/C(=C(/C2=CC=CC=C2)\[O-])/C(=O)C1=O)C3=CC=C(C=C3)Cl |
SMILES | C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC=C(C=C3)Cl |
Canonical SMILES | C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC=C(C=C3)Cl |
PubChem Compound | 6253961 |
Last Modified | Nov 11 2021 |
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